Cas no 637027-25-9 (methyl (2R)-piperazine-2-carboxylate;dihydrochloride)

Methyl (2R)-piperazine-2-carboxylate dihydrochloride is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereospecific (2R) configuration ensures high enantioselectivity in the preparation of biologically active compounds, particularly in the development of CNS-targeting drugs and enzyme inhibitors. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is valued for its versatility in medicinal chemistry, enabling precise structural modifications in drug design. Its consistent purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring chiral piperazine frameworks.
methyl (2R)-piperazine-2-carboxylate;dihydrochloride structure
637027-25-9 structure
Product Name:methyl (2R)-piperazine-2-carboxylate;dihydrochloride
CAS No:637027-25-9
MF:C6H14Cl2N2O2
MW:217.093559741974
MDL:MFCD08688618
CID:500761
PubChem ID:44828718
Update Time:2025-06-08

methyl (2R)-piperazine-2-carboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl piperazine-2-carboxylate dihydrochloride
    • (R)-Piperazine-2-carboxylic acid methyl ester dihydrochloride
    • 2-Piperazinecarboxylicacid, methyl ester, hydrochloride (1:2), (2R)-
    • R)-(+)-Piperazine-2-carboxylic acid methyl ester dihydrochloride
    • (R)-Methyl piperazine-2-carboxylate
    • (r)-piperazine-2-carboxylic acid methyl ester 2hcl
    • Methyl (2R)-piperazine-2-carboxylate diHCl
    • C6H14Cl2N2O2
    • METHYL (2R)-PIPERAZINE-2-CARBOXYLATE DIHYDROCHLORIDE
    • (R)-PIPERAZINE-2-CARBOXYLICACIDMETHYLESTERDIHYDROCHLORIDE
    • (R)-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER-2HCl
    • ZBYFDUSYNDLSND-ZJIMSODOSA-N
    • methyl (2R)-piperazine-2-carboxylate;dihydrochloride
    • MFCD08688618
    • 637027-25-9
    • AKOS015897893
    • methyl piperazine-2-(R)-carboxylate dihydrochloride
    • AMY35292
    • AS-38234
    • A1-00792
    • WLZ3744
    • CS-0049294
    • AKOS015845243
    • SCHEMBL282695
    • A834481
    • (R)-Piperazine-2-carboxylic acid methyl ester DiHCl
    • MDL： MFCD08688618
    • Inchi： 1S/C6H12N2O2.2ClH/c1-10-6(9)5-4-7-2-3-8-5;;/h5,7-8H,2-4H2,1H3;2*1H/t5-;;/m1../s1
    • InChI Key： ZBYFDUSYNDLSND-ZJIMSODOSA-N
    • SMILES： Cl.Cl.O(C)C([C@H]1CNCCN1)=O

Computed Properties

  • Exact Mass: 216.04300
  • Monoisotopic Mass: 216.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 297.8°C at 760 mmHg
  • Flash Point: 133.9°C
  • PSA: 50.36000
  • LogP: 0.98240

methyl (2R)-piperazine-2-carboxylate;dihydrochloride Security Information

methyl (2R)-piperazine-2-carboxylate;dihydrochloride Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl (2R)-piperazine-2-carboxylate;dihydrochloride Pricemore >>

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